Cas no 62740-16-3 (Thiourea, N-(1-methyl-1-phenylethyl)-N'-octyl-)

Thiourea, N-(1-methyl-1-phenylethyl)-N'-octyl- structure
62740-16-3 structure
Product Name:Thiourea, N-(1-methyl-1-phenylethyl)-N'-octyl-
CAS No:62740-16-3
MF:C18H30N2S
MW:306.50920343399
CID:1639622
PubChem ID:13065174
Update Time:2025-04-21

Thiourea, N-(1-methyl-1-phenylethyl)-N'-octyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-(1-methyl-1-phenylethyl)-N'-octyl-
    • 1-octyl-3-(2-phenylpropan-2-yl)thiourea
    • N-n-octyl-N'-(2-phenyl-2-propyl)-thiourea
    • ACXRKEAVJYABCL-UHFFFAOYSA-N
    • SCHEMBL11746297
    • N-Octyl-N'-(2-phenylpropan-2-yl)thiourea
    • DTXSID10517038
    • 62740-16-3
    • Inchi: 1S/C18H30N2S/c1-4-5-6-7-8-12-15-19-17(21)20-18(2,3)16-13-10-9-11-14-16/h9-11,13-14H,4-8,12,15H2,1-3H3,(H2,19,20,21)
    • InChI Key: ACXRKEAVJYABCL-UHFFFAOYSA-N
    • SMILES: S=C(NCCCCCCCC)NC(C)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 306.2132
  • Monoisotopic Mass: 306.21297014g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06
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